Cas no 2138525-72-9 (4-ethyl-1-propoxycyclohexane-1-carbaldehyde)

• Product Name: 4-ethyl-1-propoxycyclohexane-1-carbaldehyde
• CAS No: 2138525-72-9
• MF: C₁₂H₂₂O₂
• MW: 198.301884174347
• CID: 6023470
• PubChem ID: 165718367
• Update Time: 2025-06-09

4-ethyl-1-propoxycyclohexane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-propoxycyclohexane-1-carbaldehyde
• EN300-1143650
• 2138525-72-9

• Inchi： 1S/C12H22O2/c1-3-9-14-12(10-13)7-5-11(4-2)6-8-12/h10-11H,3-9H2,1-2H3
• InChI Key： ULWIRGIDJAQQCK-UHFFFAOYSA-N
• SMILES： O(CCC)C1(C=O)CCC(CC)CC1

Computed Properties

• Exact Mass: 198.161979940g/mol
• Monoisotopic Mass: 198.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 4-ethyl-1-propoxycyclohexane-1-carbaldehyde

Recent Advances in the Study of 4-Ethyl-1-propoxycyclohexane-1-carbaldehyde (CAS: 2138525-72-9)

4-Ethyl-1-propoxycyclohexane-1-carbaldehyde (CAS: 2138525-72-9) is a synthetic organic compound that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its cyclohexane backbone substituted with ethyl and propoxy groups, has shown potential in various applications, including drug development and material science. The unique structural features of this aldehyde make it a promising candidate for further investigation, particularly in the context of its reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of 4-ethyl-1-propoxycyclohexane-1-carbaldehyde, with particular emphasis on its potential as an intermediate in the production of more complex molecules. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to confirm the structure and purity of the compound. Additionally, computational studies have been conducted to predict its physicochemical properties and reactivity, providing valuable insights for its application in synthetic chemistry.

One of the key findings from recent research is the compound's ability to participate in various chemical reactions, including condensation and nucleophilic addition, which are crucial for the synthesis of pharmacologically active molecules. For instance, 4-ethyl-1-propoxycyclohexane-1-carbaldehyde has been used as a building block in the development of novel inhibitors targeting specific enzymes involved in inflammatory pathways. These inhibitors have shown promising results in preclinical studies, suggesting potential therapeutic applications.

In the context of drug discovery, the compound's lipophilicity and steric properties have been explored to optimize its bioavailability and target binding affinity. Structure-activity relationship (SAR) studies have revealed that modifications to the propoxy and ethyl groups can significantly influence the compound's biological activity. These findings have paved the way for the design of derivatives with enhanced efficacy and reduced off-target effects.

Furthermore, 4-ethyl-1-propoxycyclohexane-1-carbaldehyde has been investigated for its potential use in material science. Its ability to form stable Schiff bases with amines has been exploited in the development of novel polymeric materials with applications in drug delivery and tissue engineering. The compound's versatility and ease of functionalization make it a valuable tool for researchers working in interdisciplinary fields.

In conclusion, recent advancements in the study of 4-ethyl-1-propoxycyclohexane-1-carbaldehyde (CAS: 2138525-72-9) highlight its potential as a versatile intermediate in chemical biology and pharmaceutical research. Ongoing studies are expected to further elucidate its applications and optimize its properties for specific uses. The compound's unique structural features and reactivity profile position it as a promising candidate for future innovations in drug development and material science.